Cas no 2034404-95-8 (4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide
• CAS No: 2034404-95-8
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 5772094
• PubChem ID: 92119966
• Update Time: 2025-06-14

4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-4H-chromene-2-carboxamide
• 2034404-95-8
• 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide
• AKOS026693003
• 4-oxo-N-[1-phenyl-2-(triazol-2-yl)ethyl]chromene-2-carboxamide
• F6514-6510

• Inchi： 1S/C20H16N4O3/c25-17-12-19(27-18-9-5-4-8-15(17)18)20(26)23-16(13-24-21-10-11-22-24)14-6-2-1-3-7-14/h1-12,16H,13H2,(H,23,26)
• InChI Key： BQYZBCGBWWBWBG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C(NC(C1C=CC=CC=1)CN1N=CC=N1)=O)=O

Computed Properties

• Exact Mass: 360.12224039g/mol
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide

Comprehensive Overview of 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide (CAS No. 2034404-95-8)

The compound 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide, identified by its CAS No. 2034404-95-8, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the chromene family, a class of compounds known for their diverse biological activities. The presence of a 1,2,3-triazole moiety and a phenyl group in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

In recent years, researchers have focused on the pharmacological properties of 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide, particularly its potential as an anti-inflammatory and anticancer agent. The chromene core is known to exhibit antioxidant and neuroprotective effects, while the triazole ring contributes to its antimicrobial and antiviral activities. These combined properties make this compound a promising candidate for further investigation in therapeutic applications.

The synthesis of 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide involves multi-step organic reactions, including click chemistry for the introduction of the 1,2,3-triazole group. This approach is widely used in modern drug design due to its efficiency and high yield. The compound's molecular weight and solubility profile are critical factors in its formulation, with researchers exploring various derivatives to optimize its bioavailability and pharmacokinetics.

One of the most searched questions related to this compound is its mechanism of action and potential side effects. Preliminary studies suggest that 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide may inhibit specific enzymatic pathways involved in inflammation and cell proliferation. However, comprehensive clinical trials are required to validate these findings and assess its safety profile. The compound's structure-activity relationship (SAR) is also a hot topic, as scientists aim to identify the key functional groups responsible for its biological effects.

Another area of interest is the computational modeling of 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide. Advanced molecular docking and QSAR studies are being conducted to predict its interactions with target proteins and optimize its design. These in silico methods are invaluable in reducing the time and cost associated with traditional drug discovery processes.

The patent landscape for 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide is evolving, with several applications filed for its use in therapeutic formulations. Companies and academic institutions are actively exploring its potential in treating chronic diseases, such as diabetes and neurodegenerative disorders. The compound's versatility and scalable synthesis make it an attractive candidate for commercialization.

In conclusion, 4-oxo-N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]-4H-chromene-2-carboxamide (CAS No. 2034404-95-8) represents a fascinating area of research with significant potential in medicinal chemistry. Its unique structural features and biological activities position it as a promising lead compound for future drug development. As studies progress, this molecule may pave the way for innovative treatments addressing unmet medical needs.